Cas no 71349-42-3 (18,19-dioxa-3,10,13-trithiatricyclo[13.2.1.1~5,8~]nonadeca-1(17),5,7,15-tetraene-9,14-dione)

18,19-dioxa-3,10,13-trithiatricyclo[13.2.1.1~5,8~]nonadeca-1(17),5,7,15-tetraene-9,14-dione structure
71349-42-3 structure
Product Name:18,19-dioxa-3,10,13-trithiatricyclo[13.2.1.1~5,8~]nonadeca-1(17),5,7,15-tetraene-9,14-dione
CAS No:71349-42-3
MF:C14H12O4S3
MW:340.437680244446
CID:1751637
PubChem ID:153202
Update Time:2025-04-21

18,19-dioxa-3,10,13-trithiatricyclo[13.2.1.1~5,8~]nonadeca-1(17),5,7,15-tetraene-9,14-dione Chemical and Physical Properties

Names and Identifiers

    • 18,19-dioxa-3,10,13-trithiatricyclo[13.2.1.1~5,8~]nonadeca-1(17),5,7,15-tetraene-9,14-dione
    • 18,19-Dioxa-3,10,13-trithiatricyclo(13.2.1.1(5,8))nonadeca-5,7,15,17-tetraene-9,14-dione
    • 71349-42-3
    • DTXSID30221549
    • Inchi: 1S/C14H12O4S3/c15-13-11-3-1-9(17-11)7-19-8-10-2-4-12(18-10)14(16)21-6-5-20-13/h1-4H,5-8H2
    • InChI Key: OICLMBSNSPQLKT-UHFFFAOYSA-N
    • SMILES: S1CC2=CC=C(C(=O)SCCSC(C3=CC=C(C1)O3)=O)O2

Computed Properties

  • Exact Mass: 339.98986
  • Monoisotopic Mass: 339.98977238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 60.42
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